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Core Profile & Strategic Value
The Cbz-protected 2-(aminomethyl)morpholine (specifically Benzyl 2-

(aminomethyl)morpholine-4-carboxylate) is a high-value chiral diamine scaffold. It serves as a

critical "linker-pharmacophore" hybrid in modern drug discovery, particularly for kinase

inhibitors (e.g., PI3K, mTOR) and GPCR ligands.

Its structural value lies in its ability to introduce the morpholine ring—a privileged structure for

improving aqueous solubility and metabolic stability—while providing two differentiated nitrogen

handles for orthogonal functionalization.
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Property Specification

Systematic Name
Benzyl 2-(aminomethyl)morpholine-4-

carboxylate

Common Name 4-Cbz-2-(aminomethyl)morpholine

CAS Number
1881275-91-7 (S-isomer); 317365-31-4

(racemic)

Molecular Formula C₁₃H₁₈N₂O₃

Molecular Weight 250.29 g/mol

Chirality

Available as (S), (R), or Racemic.[1][2][3][4][5]

[6][7][8][9][10][11][12] The (S)-enantiomer is

frequently preferred in kinase programs to

match ATP-binding pocket geometries.

Key Functionality

N4 (Ring): Protected by Carboxybenzyl

(Cbz/Z).Exocyclic Amine: Free primary amine (-

CH₂NH₂).

The "Solubility Switch" Mechanism
Morpholine lowers the LogP of lipophilic drug candidates by approximately 1.5–2.0 units

compared to a phenyl ring, often without sacrificing hydrophobic binding interactions due to the

ether oxygen's ability to accept hydrogen bonds. The Cbz-protected building block allows this

moiety to be installed early in the synthesis, with the Cbz group masking the secondary amine

until the final steps (preventing premature oxidation or N-oxide formation).

Synthesis & Manufacturing Logic
High-purity synthesis of this building block typically follows a "Chiral Pool" approach or an

Epichlorohydrin cyclization route. The choice depends on the required enantiopurity.

Route A: The Epichlorohydrin Cyclization (Scalable)
This route is preferred for multi-kilogram production due to low raw material costs.
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Ring Formation: Reaction of N-benzyl ethanolamine with (S)- or (R)-epichlorohydrin yields

the chiral 2-hydroxymethyl-4-benzylmorpholine.

Protection Exchange: The N-benzyl group is removed (hydrogenolysis) and replaced with

Cbz (using Benzyl chloroformate). Note: Direct cyclization with Cbz-protected precursors is

difficult due to Cbz lability under strong cyclization conditions.

Amine Installation: The primary alcohol is activated (Mesylate/Tosylate), displaced by Azide

(NaN₃), and reduced (Staudinger or Hydrogenation) to the primary amine.

Route B: Amino Acid Reduction (High Enantiopurity)
Starting from Cbz-Serine or similar amino acid derivatives allows for strict stereocontrol but

involves more expensive reagents (e.g., LAH or Borane reduction).

Visualization of Synthetic Pathway
The following diagram illustrates the standard industrial route converting the hydroxymethyl

intermediate to the aminomethyl target.

Figure 1: Functional group interconversion from Hydroxymethyl precursor to Aminomethyl building block.
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[12]
Experimental Protocols
These protocols are designed to be self-validating. The completion of each step is confirmed by

a distinct change in physical state or TLC profile.

Protocol: Activation and Azidation (One-Pot)
Objective: Convert Benzyl 2-(hydroxymethyl)morpholine-4-carboxylate to the azide precursor.

Reagents:
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Substrate: 10.0 g (40 mmol)

Methanesulfonyl chloride (MsCl): 1.2 equiv

Triethylamine (TEA): 1.5 equiv

Sodium Azide (NaN₃): 2.0 equiv

Solvent: Dichloromethane (DCM) and DMF.

Step-by-Step:

Mesylation: Dissolve substrate in DCM (100 mL) and cool to 0°C. Add TEA. Dropwise add

MsCl over 15 mins. Stir for 1 h.

Checkpoint: TLC (50% EtOAc/Hex) should show disappearance of starting material (Rf

~0.3) and appearance of mesylate (Rf ~0.5).

Workup: Wash with cold water, brine, dry over Na₂SO₄, and concentrate to a thick oil.

Azidation: Redissolve the oil in DMF (50 mL). Add NaN₃ carefully. Heat to 60°C for 4 hours.

Safety: Use a blast shield. Azides are potentially explosive.

Extraction: Dilute with water (200 mL), extract with EtOAc (3x).

Validation: IR spectroscopy of the crude oil must show a strong azide stretch at ~2100 cm⁻¹.

Protocol: Staudinger Reduction (Azide to Amine)
Objective: Selective reduction of the azide to the amine without removing the Cbz group. Note:

Catalytic hydrogenation (H₂/Pd) risks removing the Cbz group. The Staudinger reaction is

chemically orthogonal.

Reagents:

Triphenylphosphine (PPh₃): 1.1 equiv

Water: 2.0 equiv
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Solvent: THF

Step-by-Step:

Dissolve the azide intermediate in THF.

Add PPh₃ portion-wise at RT. Gas evolution (N₂) will occur.

Stir for 2 hours until N₂ evolution ceases.

Add water and heat to 50°C for 3 hours to hydrolyze the iminophosphorane.

Purification: Acidify with 1M HCl (extract PPh₃O into organic layer, product into aqueous).

Wash organic layer.[13] Basify aqueous layer to pH 10 and extract product into DCM.

Yield: Expect >80% yield of a colorless to pale yellow oil.

Deprotection & Orthogonality
The power of this building block lies in the Cbz group's resistance to acidic conditions, allowing

the free primary amine to be reacted with acid-labile groups (like Boc-protected amino acids) or

coupled via reductive amination.

Stability Matrix
Condition Cbz Stability Action

TFA / DCM Stable
Removes Boc groups

elsewhere in the molecule.

HCl / Dioxane Stable
Removes Boc; forms HCl salt

of amine.

Piperidine / DMF Stable Removes Fmoc groups.

H₂ / Pd-C Labile
Cleaves Cbz to reveal

secondary amine.

HBr / AcOH Labile
Harsh acidic cleavage

(alternative to hydrogenation).
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Deprotection Workflow
To remove the Cbz group after the primary amine has been derivatized:

Standard Method: H₂ (1 atm), 10% Pd/C, MeOH, RT, 2-4 hours.

Problem Solving: If the molecule contains sulfur (poisoning Pd catalyst), use TMSI

(Trimethylsilyl iodide) or HBr/Acetic Acid.

Figure 2: Decision tree for Cbz removal based on substrate compatibility.
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Medicinal Chemistry Applications
Case Study: PI3K Inhibitors
In the development of PI3K inhibitors (e.g., analogues of ZSTK474), the morpholine oxygen

forms a critical hydrogen bond with the hinge region of the kinase ATP pocket [1].
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Role of Building Block: The 2-aminomethyl group acts as a vector to extend into the solvent-

exposed region, allowing the attachment of solubilizing tails or affinity probes without

disrupting the core binding mode.

SAR Insight: Substitution at the 2-position of morpholine creates a chiral center. The (S)-

isomer often provides superior selectivity profiles compared to the (R)-isomer or racemate

due to steric clashes of the latter in the narrow binding clefts of kinases.

ADME Optimization
Replacing a piperazine or cyclohexylamine with 2-(aminomethyl)morpholine typically results in:

Lower LogP: Improved water solubility.

Reduced hERG Liability: The oxygen atom reduces the basicity of the ring nitrogen (pKa

~8.3 vs ~9.8 for piperazine), which often correlates with reduced hERG channel blockage

[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4686280/
https://www.researchgate.net/publication/281643983_A_review_on_pharmacological_profile_of_Morpholine_derivatives
https://www.organic-chemistry.org/protectivegroups/amino/cbz-amino.htm
https://prepchem.com/synthesis-of-2-aminomethyl-4-benzylmorpholine/
https://www.benchchem.com/product/b15123031?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15123031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chemscene.com [chemscene.com]

2. Benzyl 2-(hydroxymethyl)morpholine-4-carboxylate | C13H17NO4 | CID 3496524 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. prepchem.com [prepchem.com]

4. researchgate.net [researchgate.net]

5. (S)-Benzyl 2-(aminomethyl)morpholine-4-carboxylate | 1881275-91-7 [sigmaaldrich.com]

6. tdcommons.org [tdcommons.org]

7. mdpi.com [mdpi.com]

8. appchemical.com [appchemical.com]

9. researchgate.net [researchgate.net]

10. US7294623B2 - Benzyl morpholine derivatives - Google Patents [patents.google.com]

11. Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly
Functionalized Spiroligomers - PMC [pmc.ncbi.nlm.nih.gov]

12. e3s-conferences.org [e3s-conferences.org]

13. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the
Combination of AlCl3 and HFIP [organic-chemistry.org]

To cite this document: BenchChem. [Technical Guide: Cbz-Protected 2-
(Aminomethyl)morpholine Building Blocks]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15123031/docs#technical-guide-cbz-protected-2-
aminomethyl-morpholine-building-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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